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Compound of Interest

Compound Name: N-Acetylsulfanilyl chloride

Cat. No.: B132876

Essential Safety and Handling Guide for N-
Acetylsulfanilyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of N-
Acetylsulfanilyl chloride (CAS No. 121-60-8). Adherence to these procedures is essential for
ensuring laboratory safety and maintaining the integrity of your research.

N-Acetylsulfanilyl chloride is a corrosive chemical that can cause severe skin burns and eye
damage and may also lead to respiratory irritation.[1][2][3][4] It is highly sensitive to moisture
and will react with water or alcohols, potentially releasing corrosive hydrochloric acid fumes.[1]

[5]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling N-Acetylsulfanilyl
chloride:
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
full-face shield.[1][5][6]

Protects against severe eye
irritation and potential burns

from splashes or dust.[6]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene) and a

lab coat or apron.[1][5]

Prevents skin contact, which

can cause severe burns.[1][3]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required when
dust is generated or if

ventilation is inadequate.[6][7]

Protects against inhalation of
dust or vapors that can cause

respiratory irritation.[1][2][4]

Operational Plan: From Receipt to Disposal

. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a cool, dry, well-ventilated area designated as a corrosives area.[3][6]

The recommended storage temperature is between 2-8°C.[1][5]

Keep containers tightly closed and, if possible, under an inert atmosphere to prevent

moisture exposure.[1][3][5]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

water.[3][5]

2. Handling and Use:

All handling should be conducted in a chemical fume hood.[5][8]

Ensure an eyewash station and safety shower are readily accessible.[6]

Avoid all direct contact with the substance. Do not ingest or inhale.[6]
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* Weigh and transfer the material in a dry environment to prevent hydrolysis.[5]
o After handling, wash hands and any exposed skin thoroughly.[3]

o Contaminated clothing should be removed immediately and washed before reuse. Discard
contaminated shoes.[6]

3. Spill Response:
 In case of a spill, evacuate unnecessary personnel from the area.[2]
» Wearing the appropriate PPE, immediately clean up the spill.[6]

o Carefully sweep up the solid material, avoiding the generation of dust, and place it into a
suitable, labeled container for disposal.[6][8]

Ensure the area is well-ventilated.[6]

Disposal Plan

All waste, including spilled material and empty containers, must be treated as hazardous.

Dispose of N-Acetylsulfanilyl chloride waste and contaminated materials through a
licensed professional waste disposal service.[4]

Follow all local, state, and federal regulations for hazardous waste disposal.[2]

Do not dispose of the material down the drain.[4][7]

Empty containers should not be reused and should be disposed of in the same manner as
the chemical waste.[2][7]

Emergency First Aid

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6][8]
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» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[6]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[6]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Seek immediate
medical attention.[6]

Chemical Spill Workflow
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Workflow for N-Acetylsulfanilyl Chloride Spill

Spill Detected

Evacuate Area

Don Appropriate PPE

Contain Spill

Sweep Up Solid Material
(Avoid Dust)

Place in Labeled
Waste Container

Decontaminate Area

Dispose of Waste
(Follow Regulations)

Report Incident

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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n-acetylsulfanilyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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